Highly selective synthesis of 6-substituted benzothiophenes by Sc(OTf)3-catalyzed intermolecular cyclization and sulfur migration†

Organic Chemistry Frontiers Pub Date: 2016-09-12 DOI: 10.1039/C6QO00477F

Abstract

A series of 6-substituted benzo[b]thiophenes was efficiently synthesized using a Sc(OTf)3-catalyzed intermolecular cyclization between para-substituted N-(arylthio)succinimides and alkynes taking advantage of a unique and selective 1,2-sulfur migration. Investigations with DFT shed light on the migration process occuring via an electrophilic ipso cyclization of a vinyl cation to a key spirocyclic thiete intermediate.

Graphical abstract: Highly selective synthesis of 6-substituted benzothiophenes by Sc(OTf)3-catalyzed intermolecular cyclization and sulfur migration
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